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Cat. No.: B1178222

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of metal powders via the calcium hydride (CaHz) reduction method. This technique is a
powerful tool for producing fine metal and alloy powders from their respective oxides, offering
advantages in controlling particle size and purity.

Introduction

Calcium hydride reduction is a metallothermic reduction process where CaH: acts as a potent
reducing agent to convert metal oxides into their metallic forms. The overall reaction can be
generalized as:

MO + CaHz - M + CaO + H2

where 'M' represents the metal and 'MO' is the corresponding metal oxide. The process is
typically carried out at elevated temperatures in an inert atmosphere. The byproducts, calcium
oxide (CaO) and any unreacted CaHz, are subsequently removed through a leaching process,
yielding the purified metal powder. This method is particularly useful for producing powders of
reactive metals such as titanium, zirconium, and their alloys.

Key Advantages of Calcium Hydride Reduction
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e Lower Reaction Temperatures: Compared to other reduction methods, CaH= reduction can
often be performed at lower temperatures, which helps in controlling the particle size and
preventing excessive sintering of the product.[1]

o High Purity Products: The process can yield high-purity metal powders, provided the starting
materials are of high purity and the post-synthesis purification is thorough.

» Versatility: A wide range of metal and alloy powders can be synthesized using this method.[2]

Experimental Protocols

General Protocol for Calcium Hydride Reduction of a
Metal Oxide

This protocol provides a general framework for the synthesis of metal powders. Specific
parameters should be optimized for each metal oxide system.

Materials:

Metal oxide powder (e.g., TiOz, ZrOz, Fe203)

Calcium hydride (CaHz2) powder

Inert gas (e.g., Argon)

Dilute acid for leaching (e.g., hydrochloric acid, acetic acid)

Deionized water

Ethanol or other suitable solvent for washing

Equipment:

e Tube furnace with temperature and atmosphere control

o Reaction vessel (e.g., stainless steel, tantalum, or ceramic crucible)

 Ball mill or mortar and pestle for mixing
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e Glove box or inert atmosphere chamber
o Filtration apparatus

e Drying oven

Procedure:

e Mixing of Reactants:

o In an inert atmosphere (e.g., inside a glove box), thoroughly mix the metal oxide powder
with CaHz powder. The molar ratio of CaH: to the metal oxide is a critical parameter and
typically ranges from stoichiometric to a slight excess of CaHz to ensure complete
reduction.

e Reaction:

Place the reactant mixture into a suitable crucible.

[e]

o Position the crucible in the center of the tube furnace.

o Purge the furnace tube with an inert gas (e.qg., Argon) for at least 30 minutes to remove

any residual air and moisture.

o Heat the furnace to the desired reaction temperature (typically between 600°C and
1200°C) at a controlled heating rate.

o Hold the temperature for a specific duration (ranging from a few hours to over 12 hours) to
ensure the completion of the reduction reaction.

o After the reaction is complete, cool the furnace down to room temperature under the inert

gas flow.
 Purification (Leaching):

o Transfer the reacted product (a mixture of the metal powder, CaO, and unreacted CaH2) to

a beaker.
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o Slowly add a dilute acid solution (e.g., 0.5 M HCI) to the beaker to dissolve the CaO and
react with the unreacted CaH:. This step should be performed in a well-ventilated fume
hood as hydrogen gas will be evolved.

o Sitir the mixture until the effervescence ceases.

o Wash the resulting metal powder several times with deionized water until the pH of the
washing solution is neutral.

o Perform a final wash with ethanol or another suitable solvent to facilitate drying.
e Drying and Storage:
o Collect the purified metal powder by filtration.

o Dry the powder in a vacuum oven at a low temperature (e.g., 60-80°C) to prevent
oxidation.

o Store the final metal powder product in a desiccator or under an inert atmosphere.

Specific Protocol: Synthesis of Titanium-Zirconium-
Niobium (Ti-Zr-Nb) Alloy Powder

This protocol is based on the successful synthesis of a Ti-18Zr-15Nb biomedical alloy.[2]

Materials:

Titanium dioxide (TiOz) powder

Zirconium dioxide (ZrOz) powder

Niobium pentoxide (Nb20s) powder

Calcium hydride (CaHz2) powder

Procedure:
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e Mixing: Mix the oxide powders (TiOz, ZrOz, and Nb20s) with CaH: in the desired
stoichiometric ratio to obtain the Ti-18Zr-15Nb alloy. A 10-20% excess of CaHz is
recommended.

e Reaction:
o Place the mixture in a stainless steel reactor.
o Heat the reactor to a temperature above 1200°C in an inert atmosphere.[2]

o Maintain the temperature for a minimum of 12 hours to ensure the formation of a
homogeneous single B-phase structure.[2]

« Purification: Follow the general leaching protocol described in section 3.1.

Data Presentation

The following tables summarize quantitative data from various studies on the synthesis of metal
powders using calcium hydride reduction.

Table 1: Synthesis Parameters for Ti-Zr-Nb Alloy Powder[2]

Parameter Value

Target Composition Ti-18Zr-15Nb
Precursor Oxides TiOz2, ZrOz, Nb20s
Reducing Agent CaH:

Reaction Temperature >1200 °C
Reaction Time > 12 hours
Product Phase Single B-phase

Table 2: Synthesis of Titanium Powder from TiO2
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Parameter Value Reference
Precursor Oxide TiO2 [3]
Reducing Agent Calcium Vapor (from Ca) [3]
Reaction Temperature 1000 °C [3]
Reaction Time 6 hours [3]
Purity >99.5% [3]
Oxygen Content 1000 ppm [3]
Nitrogen Content 120 ppm [3]
Particle Size 8-15 um [3]

Table 3: Synthesis of Zirconium Powder from ZrO2z

Parameter Value Reference
Precursor Oxide ZrO2 [4]
Reducing Agent Liquid Calcium [4]
Ca/ZrO2 Molar Ratio 4 [4]
Reaction Temperature 1100 °C [4]
Reaction Time 30 minutes [4]
Minimum Oxygen Content 0.66 wt% [4]
Visualizations

The following diagrams illustrate the key processes involved in the synthesis of metal powders
by calcium hydride reduction.
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Caption: Experimental workflow for metal powder synthesis.

High-Temperature Reduction

Intermediate Product:
Metal + CaO + unreacted CaH:

Leaching (Acid Wash)

CaCl> + Ca(OH)2 + H2 (gas) Purified Metal Powder

Dissolved Byproducts: T
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Caption: Logical steps in the CaH: reduction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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